Cas no 157823-58-0 (1,4,7,10-Tetraazabicyclo[5.5.2]tetradecane-4,10-diacetic acid)
157823-58-0 structure
Product Name:1,4,7,10-Tetraazabicyclo[5.5.2]tetradecane-4,10-diacetic acid
CAS No:157823-58-0
MF:C14H26N4O4
MW:314.380643367767
CID:1336550
PubChem ID:10455251
Update Time:2025-04-20
1,4,7,10-Tetraazabicyclo[5.5.2]tetradecane-4,10-diacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10-Tetraazabicyclo[5.5.2]tetradecane-4,10-diacetic acid
- 2-[4-(carboxymethyl)-1,4,7,10-tetrazabicyclo[5.5.2]tetradecan-10-yl]acetic acid
- DTXSID90440214
- SCHEMBL1468774
- 157823-58-0
-
- Inchi: 1S/C14H26N4O4/c19-13(20)11-17-7-3-15-1-2-16(5-9-17)6-10-18(8-4-15)12-14(21)22/h1-12H2,(H,19,20)(H,21,22)
- InChI Key: JBYVPUXCFPONQZ-UHFFFAOYSA-N
- SMILES: OC(CN1CCN2CCN(CC(=O)O)CCN(CC1)CC2)=O
Computed Properties
- Exact Mass: 314.19558
- Monoisotopic Mass: 314.19540532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.4
- Topological Polar Surface Area: 87.6Ų
Experimental Properties
- PSA: 87.56
1,4,7,10-Tetraazabicyclo[5.5.2]tetradecane-4,10-diacetic acid Related Literature
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
157823-58-0 (1,4,7,10-Tetraazabicyclo[5.5.2]tetradecane-4,10-diacetic acid) Related Products
- 25102-12-9(DipotassiuM Dihydrogen EthylenediaMinetetraacetate Dihydrate)
- 869-52-3(3,6,9,12-Tetraazatetradecanedioic acid, 3,6,9,12-tetrakis(carboxymethyl)-)
- 4408-64-4(N-Methyliminodiacetic acid)
- 5657-17-0(Ethylenediamine-N,N'-diacetic acid)
- 150-25-4(Bicine)
- 67-43-6(Pentetic acid)
- 139-13-9(Nitrilotriacetic acid)
- 65501-24-8(Ethylenediaminetetraacetic acid tripotassium salt dihydrate)
- 2001-94-7(Edetate dipotassium)
- 6381-92-6(Ethylenediaminetetraacetic acid disodium dihydrate)
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